Cas no 15455-87-5 (Cholest-5-en-3-ol (3b)-, 3-(hexadecyl carbonate))

• Product Name: Cholest-5-en-3-ol (3b)-, 3-(hexadecyl carbonate)
• CAS No: 15455-87-5
• MF: C₄₄H₇₈O₃
• MW: 655.088334560394
• MDL: MFCD00037702
• CID: 136327
• PubChem ID: 17999317
• Update Time: 2025-04-19

Cholest-5-en-3-ol (3b)-, 3-(hexadecyl carbonate) Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-(hexadecyl carbonate)
• CHOLESTERYL HEXADECYL CARBONATE
• 5-Cholesten-3
• A-ol 3-heptadecanoate
• Cholesterol Heptadecanoate
• Cholesterol margarate
• CHOLESTERYL HEPTADECANOATE
• Cholesterylheptadecanoat
• Cholesteryl-hexadecylcarbonat
• Heptadecanoic Acid Cholesterol Ester
• Margaric Acid Cholesterol Ester
• AKOS032953554
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hexadecyl carbonate
• MFCD00037702
• SCHEMBL3620484
• 15455-87-5

• MDL： MFCD00037702
• Inchi： 1S/C44H78O3/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-32-46-42(45)47-37-28-30-43(5)36(33-37)24-25-38-40-27-26-39(35(4)23-21-22-34(2)3)44(40,6)31-29-41(38)43/h24,34-35,37-41H,7-23,25-33H2,1-6H3/t35-,37+,38+,39-,40+,41+,43+,44-/m1/s1
• InChI Key： GCKXFAZCNWKZAW-BFGJSWSOSA-N
• SMILES： O(C(=O)OCCCCCCCCCCCCCCCC)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 654.59500
• Monoisotopic Mass: 654.59509635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 47
• Rotatable Bond Count: 23
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 14.03090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives